![molecular formula C19H24N2O4 B7627393 3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide](/img/structure/B7627393.png)
3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide is a chemical compound that belongs to the class of morpholine carboxamides. This compound has been widely studied for its potential applications in scientific research, particularly in the fields of biochemistry and pharmacology.
Mechanism of Action
The mechanism of action of 3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide is not fully understood. However, it has been shown to inhibit the growth of certain cancer cell lines, possibly through the induction of apoptosis.
Biochemical and Physiological Effects:
The biochemical and physiological effects of this compound have been studied in vitro. This compound has been shown to inhibit the growth of certain cancer cell lines, and may have potential as an anticancer agent. Additionally, it has been shown to have low toxicity in normal cells, indicating that it may have a favorable safety profile.
Advantages and Limitations for Lab Experiments
One advantage of using 3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide in lab experiments is its potential as an anticancer agent. Additionally, it can be modified to target specific cells or tissues, making it a potential drug delivery system. One limitation of using this compound is its limited solubility in water, which may make it difficult to use in certain experiments.
Future Directions
There are several potential future directions for research on 3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide. One area of research could be the development of more efficient synthesis methods for this compound. Additionally, further studies could be conducted to better understand the mechanism of action of this compound, and to identify potential targets for its anticancer activity. Finally, research could be conducted to develop more effective drug delivery systems using this compound.
Synthesis Methods
The synthesis of 3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide has been reported in the literature. The synthesis involves the reaction of furfurylamine with 2-bromoethanol to form 2-(furan-2-yl)-2-hydroxyethylamine. This intermediate is then reacted with N-[(1R)-1-phenylethyl]morpholine-4-carboxylic acid chloride to form the final product, this compound.
Scientific Research Applications
3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide has been studied for its potential applications in scientific research. It has been shown to have activity against certain cancer cell lines, and may have potential as an anticancer agent. Additionally, this compound has been studied for its potential as a drug delivery system, as it can be modified to target specific cells or tissues.
Properties
IUPAC Name |
3-[2-(furan-2-yl)-2-hydroxyethyl]-N-[(1R)-1-phenylethyl]morpholine-4-carboxamide |
Source
|
---|---|---|
Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C19H24N2O4/c1-14(15-6-3-2-4-7-15)20-19(23)21-9-11-24-13-16(21)12-17(22)18-8-5-10-25-18/h2-8,10,14,16-17,22H,9,11-13H2,1H3,(H,20,23)/t14-,16?,17?/m1/s1 |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
XAEQWPGJIOGTEZ-ODIFPOPNSA-N |
Source
|
Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC(C1=CC=CC=C1)NC(=O)N2CCOCC2CC(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
C[C@H](C1=CC=CC=C1)NC(=O)N2CCOCC2CC(C3=CC=CO3)O |
Source
|
Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C19H24N2O4 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
344.4 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.